Cas no 91121-69-6 (Benzenepentanoic acid,4-(2-methylpropyl)-d-oxo-)

• Product Name: Benzenepentanoic acid,4-(2-methylpropyl)-d-oxo-
• CAS No: 91121-69-6
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• CID: 813034
• PubChem ID: 185074
• Update Time: 2025-04-19

Benzenepentanoic acid,4-(2-methylpropyl)-d-oxo- Chemical and Physical Properties

Names and Identifiers

• Benzenepentanoic acid,4-(2-methylpropyl)-d-oxo-
• 5-[4-(2-methylpropyl)phenyl]-5-oxopentanoic acid
• 5-(4-(2-Methylpropyl)phenyl)-5-oxopentanoic acid
• DTXSID90238416
• Pantanoic acid, 5-(4-(2-methylpropyl)phenyl)-5-oxo-
• 5-(4-iso-Butylphenyl)-5-oxovaleric acid
• 5-(4-Isobutylphenyl)-5-oxopentanoicacid
• 5-(4-Isobutylphenyl)-5-oxopentanoic acid
• 91121-69-6

• MDL： MFCD11541330
• Inchi： 1S/C15H20O3/c1-11(2)10-12-6-8-13(9-7-12)14(16)4-3-5-15(17)18/h6-9,11H,3-5,10H2,1-2H3,(H,17,18)
• InChI Key： FTNSWCSNSCCRNE-UHFFFAOYSA-N
• SMILES： O=C(CCCC(=O)O)C1C=CC(=CC=1)CC(C)C

Computed Properties

• Exact Mass: 248.14124450g/mol
• Monoisotopic Mass: 248.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54.4Ų